Cas no 76470-20-7 (9H-Purin-6-amine,2,9-dimethyl-)
76470-20-7 structure
Product name:9H-Purin-6-amine,2,9-dimethyl-
9H-Purin-6-amine,2,9-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purin-6-amine,2,9-dimethyl-
- 2,9-dimethyladenine
- 2,9-dimethylpurin-6-amine
- SCHEMBL4402870
- DTXSID60227276
- 2,9-dimethyl-9H-purin-6-amine
- 76470-20-7
- 9H-Purin-6-amine, 2,9-dimethyl-
-
- Inchi： InChI=1S/C7H9N5/c1-4-10-6(8)5-7(11-4)12(2)3-9-5/h3H,1-2H3,(H2,8,10,11)
- InChI Key： GUMXXYPZQWVFHT-UHFFFAOYSA-N
- SMILES： CC1=NC(=C2C(=N1)N(C=N2)C)N
Computed Properties
- Exact Mass: 163.08579531g/mol
- Monoisotopic Mass: 163.08579531g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 69.6Ų
9H-Purin-6-amine,2,9-dimethyl- Related Literature
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Wei Liu,Masaru Shiotani,Jacek Michalik,Anders Lund Phys. Chem. Chem. Phys., 2001,3, 3532-3535
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Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
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5. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
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